Cas no 851946-72-0 (ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product name: ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851946-72-0
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6088532
• PubChem ID: 3616121

ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-5-[(2-methyl-1-oxopropyl)amino]-4-oxo-3-phenyl-, ethyl ester
• AKOS024589955
• AB00670117-01
• F0641-0004
• HMS1387I22
• ChemDiv2_006532
• IDI1_005247
• ethyl 5-isobutyramido-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• SR-01000128278
• ethyl 5-(2-methylpropanoylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• EU-0093209
• 851946-72-0
• SR-01000128278-1

• Inchi： 1S/C19H19N3O4S/c1-4-26-19(25)15-13-10-27-17(20-16(23)11(2)3)14(13)18(24)22(21-15)12-8-6-5-7-9-12/h5-11H,4H2,1-3H3,(H,20,23)
• InChI Key： RSRMCHAZSRUQGV-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)C(C)C)SC=C12

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 13.06±0.20(Predicted)

Additional information on ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Overview of Ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-72-0)

Ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-72-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thienopyridazine family, a class of molecules known for their diverse biological activities. The presence of both ester and amide functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a pharmacophore, a key structural component that can interact with biological targets. The compound's CAS No. 851946-72-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of thienopyridazine derivatives is their role in enzyme inhibition. Studies suggest that compounds like ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate may exhibit inhibitory effects on specific enzymes, making them candidates for therapeutic development. This aligns with the growing interest in targeted therapies and precision medicine, where molecules with high specificity are highly valued.

The synthesis of CAS No. 851946-72-0 involves multi-step organic reactions, often starting from readily available precursors like phenylhydrazine and thiophene derivatives. The ethyl carboxylate group in the molecule provides a handle for further functionalization, enabling the creation of analogs with tailored properties. This flexibility is crucial for optimizing bioavailability and pharmacokinetics, two critical factors in drug development.

Another area of interest is the compound's potential in agrochemical applications. The thieno[3,4-d]pyridazine core has been explored for its herbicidal and fungicidal properties, addressing the need for novel crop protection agents. With increasing global focus on sustainable agriculture, researchers are investigating whether ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate can contribute to environmentally friendly solutions.

From a material science perspective, the compound's conjugated system and aromatic rings make it a candidate for organic electronics. Its potential use in OLEDs (organic light-emitting diodes) or photovoltaic cells is an emerging topic, especially as the demand for renewable energy technologies grows. The CAS No. 851946-72-0 is often cited in patents related to advanced materials, highlighting its cross-disciplinary relevance.

In summary, ethyl 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-72-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in areas like enzyme inhibition, targeted drug delivery, and sustainable technologies. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation.